Cas no 62886-13-9 (2-Benzothiazoleaceticacid,methylester(9CI))

• Product Name: 2-Benzothiazoleaceticacid,methylester(9CI)
• CAS No: 62886-13-9
• MF: C₁₀H₉NO₂S
• MW: 207.248961210251
• CID: 1018652
• PubChem ID: 358756
• Update Time: 2025-06-15

2-Benzothiazoleaceticacid,methylester(9CI) Chemical and Physical Properties

Names and Identifiers

• 2-Benzothiazoleaceticacid,methylester(9CI)
• methyl 2-(1,3-benzothiazol-2-yl)acetate
• methyl benzothiazole-2-acetate
• 2-benzothiazoleacetic acid methyl ester
• 2-benzothiazolyl methyl acetate
• 2-methoxycarbonylmethylbenzothiazole
• benzothiazol-2-yl-acetic acid methyl ester
• methyl 1,3-benzothiazol-2-ylacetate
• methyl 2-benzothiazolyl acetate
• METHYL2-(BENZO[D]THIAZOL-2-YL)ACETATE
• METHYL 2-(BENZO[D]THIAZOL-2-YL)ACETATE
• AKOS017549767
• DB-334726
• Methyl (1,3-benzothiazol-2-yl)acetate
• NSC618820
• AIOVHQHTHZJMPA-UHFFFAOYSA-N
• 62886-13-9
• AB10925
• SCHEMBL4028624
• DTXSID80326856
• 2-(methoxy-carbonylmethyl)benzothiazole
• NSC-618820

• MDL： MFCD02103780
• Inchi： 1S/C10H9NO2S/c1-13-10(12)6-9-11-7-4-2-3-5-8(7)14-9/h2-5H,6H2,1H3
• InChI Key： AIOVHQHTHZJMPA-UHFFFAOYSA-N
• SMILES： S1C(CC(=O)OC)=NC2C=CC=CC1=2

Computed Properties

• Exact Mass: 207.03500
• Monoisotopic Mass: 207.035
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 67.4Ų

Experimental Properties

• PSA: 67.43000
• LogP: 2.01180

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles Benzothiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles

Additional information on 2-Benzothiazoleaceticacid,methylester(9CI)

Comprehensive Analysis of 2-Benzothiazoleacetic Acid, Methyl Ester (9CI) (CAS No. 62886-13-9)

2-Benzothiazoleacetic acid, methyl ester (9CI), with the CAS number 62886-13-9, is a specialized organic compound that has garnered significant attention in the fields of pharmaceuticals, agrochemicals, and material science. This compound belongs to the benzothiazole family, known for its versatile applications in synthesis and industrial processes. The methyl ester derivative of 2-benzothiazoleacetic acid is particularly notable for its role as an intermediate in the production of fine chemicals and functional materials.

In recent years, the demand for benzothiazole derivatives has surged due to their unique chemical properties and broad utility. Researchers and industry professionals frequently search for "2-Benzothiazoleacetic acid methyl ester uses" or "CAS 62886-13-9 applications," reflecting the growing interest in this compound. Its molecular structure, featuring a benzothiazole ring and an ester functional group, makes it a valuable building block in organic synthesis. The compound's stability and reactivity under mild conditions further enhance its appeal for laboratory and industrial use.

One of the most discussed topics in the context of 2-Benzothiazoleacetic acid, methyl ester (9CI) is its potential role in green chemistry. With sustainability becoming a global priority, chemists are exploring eco-friendly synthesis routes for benzothiazole derivatives. Searches like "green synthesis of benzothiazole esters" or "sustainable CAS 62886-13-9 production" highlight this trend. The compound's compatibility with catalytic methods and biodegradable solvents positions it as a candidate for environmentally conscious applications.

Another area of interest is the compound's utility in pharmaceutical research. The benzothiazole core is a common motif in drug discovery, often associated with bioactive molecules. Queries such as "2-Benzothiazoleacetic acid methyl ester in drug development" or "pharmacological uses of CAS 62886-13-9" are increasingly common. While not a drug itself, this ester serves as a precursor for synthesizing compounds with potential therapeutic effects, including anti-inflammatory and antimicrobial properties.

From an industrial perspective, 2-Benzothiazoleacetic acid, methyl ester (9CI) is valued for its role in material science. Its incorporation into polymers and coatings can enhance durability and performance. Searches like "benzothiazole esters in material engineering" or "CAS 62886-13-9 in coatings" reflect this application. The compound's ability to modify surface properties and resist degradation makes it a promising additive for advanced materials.

In summary, 2-Benzothiazoleacetic acid, methyl ester (9CI) (CAS No. 62886-13-9) is a multifaceted compound with applications spanning multiple industries. Its relevance to green chemistry, pharmaceuticals, and material science ensures continued research and commercial interest. As user queries evolve, this compound remains a focal point for innovation and sustainable development.